Cas no 145162-69-2 (1H-Pyrazole, 5-nitro-1-(phenylmethyl)-)

• Product Name: 1H-Pyrazole, 5-nitro-1-(phenylmethyl)-
• CAS No: 145162-69-2
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 3755965
• PubChem ID: 15740730
• Update Time: 2025-04-22

1H-Pyrazole, 5-nitro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-nitro-1-(phenylmethyl)-
• 1-Benzyl-5-nitro-1H-pyrazole
• 1-BENZYL-5-NITROPYRAZOLE
• 145162-69-2

• Inchi： 1S/C10H9N3O2/c14-13(15)10-6-7-11-12(10)8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： RJFGWYJJOPSQAF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C([N+]([O-])=O)=CC=N1

Computed Properties

• Exact Mass: 203.069476538Da
• Monoisotopic Mass: 203.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų